molecular formula C24H21ClN4O6S2 B2514315 ethyl 3-(3-chlorophenyl)-5-(4-(N,N-dimethylsulfamoyl)benzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate CAS No. 890880-02-1

ethyl 3-(3-chlorophenyl)-5-(4-(N,N-dimethylsulfamoyl)benzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

Cat. No. B2514315
CAS RN: 890880-02-1
M. Wt: 561.02
InChI Key: IJOASPPLJWTKIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound , ethyl 3-(3-chlorophenyl)-5-(4-(N,N-dimethylsulfamoyl)benzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate, is a complex organic molecule that appears to be related to a family of compounds with potential pharmacological properties. While the provided papers do not directly discuss this specific compound, they do provide insights into similar compounds and their synthesis, molecular structures, chemical reactions, and physical and chemical properties, which can be used to infer information about the compound .

Synthesis Analysis

The synthesis of related compounds often involves cyclocondensation reactions, as seen in the synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, which were obtained with high regioselectivity and in good yields under ultrasound irradiation, significantly reducing reaction times . Similarly, the reaction of ethyl 4-[(E)-1-chloro-3-oxoprop-1-en-1-yl]-3,5-dimethyl-1H-pyrrole-2-carboxylate with substituted hydrazines led to the formation of regioisomeric pyrazoles . These methods could potentially be adapted for the synthesis of the compound , considering the structural similarities.

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using single-crystal X-ray diffraction, which provides detailed information about the crystallographic and molecular geometry . For instance, the crystal structure of ethyl 3-(4-chlorophenyl)-3,4-dihydro-6-methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate was determined, revealing two crystallographically independent molecules in the asymmetric unit . This technique could be employed to determine the precise molecular structure of the compound .

Chemical Reactions Analysis

The reactivity of similar compounds with various reagents has been explored, leading to the formation of a variety of derivatives. For example, the cyclization reaction of N-(4-chlorophenyl)-β-alanine led to the formation of ethyl 1-(4-chlorophenyl)-2-methyl-4-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate, which further reacted with different hydrazines to yield various heterocyclic derivatives . These studies suggest that the compound may also undergo interesting transformations when subjected to different chemical reagents.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized using various spectroscopic techniques, including IR, 1H NMR, and 13C NMR spectroscopy . Additionally, some of these compounds have exhibited weak antibacterial activity, indicating potential biological relevance . The synthesis of different heterocycles from ethyl 5-amino-3,4-diphenylthieno[2, 3-c]pyridazine-6-carboxylate also suggests the possibility of generating diverse biologically active molecules from similar starting materials . These findings could guide the investigation of the physical, chemical, and biological properties of the compound .

Scientific Research Applications

Synthesis and Characterization of Novel Heterocycles

  • Research into the synthesis of novel heterocyclic compounds, such as thienoquinolines and pyridazine derivatives, underscores the interest in developing new chemical entities with potential pharmacological applications. For example, the synthesis of novel heterocyclo-thieno[2,3-b]quinoline derivatives has been reported, indicating the versatility of pyridazine and quinoline moieties in medicinal chemistry (Awad, Abdel-rahman, & Bakhite, 1991).

Potential Antimicrobial Agents

  • The synthesis and characterization of new quinazolines with potential antimicrobial properties exemplify the ongoing efforts to identify novel compounds that could serve as leads in the development of new antibiotics. This research indicates the broader scientific interest in exploiting heterocyclic chemistry for therapeutic discovery (Desai, Shihora, & Moradia, 2007).

Pharmacological Screening

  • Investigations into the pharmacological properties of pyrazolo[3,4-c]pyridazine derivatives highlight the interest in assessing the biological activities of synthesized compounds. Such studies are foundational in the drug discovery process, seeking to identify compounds with central nervous system activity or other therapeutic potentials (Zabska et al., 1998).

Molecular Structure and Spectral Analyses

  • The detailed molecular structure and spectral analysis of synthesized compounds are crucial in understanding their chemical properties and potential applications. For instance, studies on ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate provide insights into the molecular characteristics and interactions of novel compounds, which can inform their potential use in various scientific and pharmacological contexts (Singh et al., 2013).

properties

IUPAC Name

ethyl 3-(3-chlorophenyl)-5-[[4-(dimethylsulfamoyl)benzoyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H21ClN4O6S2/c1-4-35-24(32)20-18-13-36-22(19(18)23(31)29(27-20)16-7-5-6-15(25)12-16)26-21(30)14-8-10-17(11-9-14)37(33,34)28(2)3/h5-13H,4H2,1-3H3,(H,26,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IJOASPPLJWTKIZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)C4=CC(=CC=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H21ClN4O6S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

561.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 3-(3-chlorophenyl)-5-(4-(N,N-dimethylsulfamoyl)benzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.